Cas no 56270-15-6 (Methanamine, compd. with 1,3,5-trinitrobenzene (2:1))
56270-15-6 structure
Product Name:Methanamine, compd. with 1,3,5-trinitrobenzene (2:1)
CAS No:56270-15-6
MF:C8H13N5O6
MW:275.218721151352
CID:349354
PubChem ID:71444764
Update Time:2025-04-19
Methanamine, compd. with 1,3,5-trinitrobenzene (2:1) Chemical and Physical Properties
Names and Identifiers
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- Methanamine, compd. with 1,3,5-trinitrobenzene (2:1)
- methanamine,1,3,5-trinitrobenzene
- Methanamine--1,3,5-trinitrobenzene (2/1)
- 56270-15-6
- DTXSID00853518
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- Inchi: 1S/C6H3N3O6.2CH5N/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;2*1-2/h1-3H;2*2H2,1H3
- InChI Key: JAEAKCNWPWUKIE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.NC.NC
Computed Properties
- Exact Mass: 275.08669
- Monoisotopic Mass: 275.08658315g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 190Ų
Experimental Properties
- PSA: 181.46
Methanamine, compd. with 1,3,5-trinitrobenzene (2:1) Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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